Cas no 10406-25-4 (4-Cyanobenzylamine)

• Product Name: 4-Cyanobenzylamine
• CAS No: 10406-25-4
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00025578
• CID: 48590
• PubChem ID: 82608
• Update Time: 2025-10-29

4-Cyanobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Cyanobenzylamine
• 4-(Aminomethyl)benzonitrile
• 4-Cyanobenzylamine HCl
• p-cyanobenzylamine
• Benzonitrile, 4-(aminomethyl)-
• 4-aminomethyl benzonitrile
• 4-cyanobenzyl amine
• 4-(Aminomethyl)benzonitrile HCl
• 4-CNBAM X HCL
• alpha-Amino-p-tolunitrile Hydrochloride
• p-(aminomethyl)benzonitrile hydrochloride
• 4-cyanobenzyamine
• 4-Cyan-benzylamin
• 4-cyano-benzylamine
• PubChem9986
• 4-cyano-benzyl amine
• 4-(cyano)benzylamine
• a-Amino-p-tolunitrile
• p-aminomethylbenzonitrile
• 4-cyanobenzenem
• (4-Cyanophenyl)methanamine
• SG5W3N5HYJ
• 1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine;4-(AMINOMETHYL)BENZONITRILE
• 4-cyanobenzenemethanamine
• MFCD00025578
• 4-aminomethyl-benzonitrile
• InChI=1/C8H8N2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H,5,9H2
• W-200714
• AC-16387
• AKOS000139186
• 4-Cyanobenzylamine, AldrichCPR
• alpha-Amino-p-tolunitrile
• 4-(aminomethyl) benzonitrile
• P-CYANOPHENYLMETHYLAMINE
• EN300-33164
• LFIWXXXFJFOECP-UHFFFAOYSA-N
• 10406-25-4
• LFIWXXXFJFOECP-UHFFFAOYSA-
• DTXSID40146234
• UNII-SG5W3N5HYJ
• EINECS 233-877-5
• BP-24095
• BDBM50232691
• NS00023277
• SCHEMBL297224
• CS-W022002
• BCP33970
• METHYL3,4-DI-O-ACETYL-D-GLUCURONAL
• 4-(aminomethyl)-benzonitrile
• .ALPHA.-AMINO-P-TOLUNITRILE
• 4-(Aminomethyl)benzonitrile;Benzonitrile, 4-(aminomethyl)-
• FT-0600790
• 4-aminomethylbenzonitrile
• SY012258
• PS-6134
• A800887
• CHEMBL4068773
• ALBB-035117
• benzylamine, 4-cyano-
• DB-006792

• MDL： MFCD00025578
• Inchi： 1S/C8H8N2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H,5,9H2
• InChI Key： LFIWXXXFJFOECP-UHFFFAOYSA-N
• SMILES： NCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Liquid
• Density: 1.1
• Melting Point: 274-279 °C(lit.)
• Boiling Point: 275.4℃ at 760 mmHg
• Flash Point: 120.4 °C
• Refractive Index: 1.573
• PSA: 49.81000
• LogP: 1.71728
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Cyanobenzylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P301+P310;P311
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：TOXIC
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Cyanobenzylamine

Introduction to 4-Cyanobenzylamine (CAS No. 10406-25-4)

4-Cyanobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 10406-25-4, is a significant organic compound widely recognized in the field of pharmaceutical and chemical research. This compound belongs to the class of amines and features a cyanide substituent on a benzene ring, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules.

The molecular structure of 4-cyanobenzylamine consists of a benzene ring substituted with a cyano group (-CN) at the para position relative to an amine group (-NH₂). This arrangement imparts distinct reactivity, enabling its use as a building block in constructing more complex molecules. The presence of both electron-withdrawing and nucleophilic functional groups makes it particularly valuable in medicinal chemistry, where precise functionalization is often required to achieve desired pharmacological properties.

In recent years, 4-cyanobenzylamine has been extensively studied for its role in the synthesis of various pharmacologically active compounds. One notable area of research involves its application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism, offering promising leads for novel therapeutic agents.

Moreover, the compound has shown potential in the design of antimicrobial agents. Researchers have leveraged the reactivity of 4-cyanobenzylamine to develop novel scaffolds that exhibit enhanced activity against resistant bacterial strains. The cyanide moiety serves as a key pharmacophore, contributing to the binding affinity and specificity of these derivatives toward bacterial targets. Such findings highlight the compound's importance in addressing emerging challenges in antibiotic resistance.

Another significant application of 4-cyanobenzylamine lies in its use as a precursor for neuroactive compounds. The benzylamine core is a common structural motif in psychoactive substances, and modifications at the para position can significantly influence biological activity. Recent investigations have explored derivatives of 4-cyanobenzylamine as potential treatments for neurological disorders, including depression and anxiety. The cyano group's ability to modulate electron density across the aromatic ring has been particularly instrumental in optimizing pharmacokinetic profiles.

The synthesis of 4-cyanobenzylamine typically involves multi-step organic transformations, often starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques not only improve efficiency but also allow for greater control over regioselectivity, ensuring the accurate placement of functional groups at desired positions on the benzene ring.

In academic research, 4-cyanobenzylamine has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-documented reactivity has provided insights into transition-metal catalysis and organometallic chemistry, contributing to advancements in synthetic organic chemistry education and practice. Such studies underscore the compound's value beyond its immediate applications in drug discovery.

The industrial relevance of 4-cyanobenzylamine is further emphasized by its role in large-scale manufacturing processes for pharmaceuticals. Companies specializing in fine chemicals have optimized production protocols to meet demand from research institutions and pharmaceutical companies alike. Continuous-flow reactors and green chemistry principles have been integrated into these processes to enhance sustainability while maintaining high standards of quality control.

Future directions in research involving 4-cyanobenzylamine are likely to focus on expanding its applications into new therapeutic areas. Innovations such as computational modeling and artificial intelligence-assisted drug design are expected to accelerate the discovery of novel derivatives with improved efficacy and reduced side effects. The compound's versatility ensures that it will remain a cornerstone in medicinal chemistry for years to come.

In conclusion, 4-cyanobenzylamine (CAS No. 10406-25-4) represents a critical intermediate with broad utility across pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it indispensable for developing innovative therapeutics targeting various diseases. As scientific understanding evolves, so too will the applications and significance of this remarkable compound.